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Professionals
Introduction

Inosine-5'-monophosphate (IMP), and its commonly used disodium salt, is a pivotal molecule in
cellular metabolism. As a naturally occurring purine nucleotide, it serves as the central
precursor for the synthesis of adenosine monophosphate (AMP) and guanosine
monophosphate (GMP), the building blocks of nucleic acids and essential molecules in cellular
signaling and energy metabolism.[1][2] This technical guide provides a comprehensive
overview of the biochemical properties of inosine-5'-monophosphate disodium salt, its role
in metabolic pathways, and its applications in research and drug development, with a focus on
guantitative data and detailed experimental methodologies.

Chemical and Physical Properties

Inosine-5'-monophosphate disodium salt is a white or off-white crystalline powder that is
soluble in water.[3][4] It is the disodium salt of inosinic acid.[5]
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Property Value Reference(s)
5'-IMP-2Na-H20, 5'-Inosinic
acid disodium salt hydrate,
Synonyms - o [3]
Disodium 5'-inosinate,
Disodium IMP
CAS Number 4691-65-0 [3]
Molecular Formula C1o0H11N4aNaz20sP [31[5]
Molecular Weight 392.17 g/mol [4115]
White or off-white crystalline
Appearance [3]
powder
Soluble in water, sparingly
Solubility soluble in ethanol, and [415]
practically insoluble in ether.
pH 7.0-85 [4]
Storage Conditions 0-8°C [3]
Melting Point 175 °C [5]

Biochemical Role and Signaling Pathways

IMP is a cornerstone of de novo purine biosynthesis, representing the first fully formed purine

nucleotide in this pathway.[2] It is synthesized from ribose-5-phosphate through a series of

eleven enzymatic steps.[2] Once synthesized, IMP stands at a critical metabolic branch point,

from which it can be converted into either AMP or GMP.[6][7]

The conversion to GMP is catalyzed by inosine-5-monophosphate dehydrogenase (IMPDH), a
rate-limiting enzyme that oxidizes IMP to xanthosine monophosphate (XMP).[4][8] This reaction
is NAD*-dependent.[8] XMP is then converted to GMP. The pathway to AMP from IMP involves
the enzyme adenylosuccinate synthetase.[6] The regulation of these pathways is crucial for
maintaining the cellular balance of adenine and guanine nucleotides.[2][6]
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The degradation of IMP can lead to the formation of hypoxanthine, which is further metabolized
to xanthine and finally to uric acid.[3]

Purine Biosynthesis Pathway

The following diagram illustrates the central role of IMP in the de novo purine biosynthesis
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14127107?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9214292/
https://pubmed.ncbi.nlm.nih.gov/9214292/
https://www.news-medical.net/life-sciences/Purine-Biosynthesis.aspx
https://en.wikipedia.org/wiki/Purine_metabolism
https://www.wikiwand.com/en/articles/Inosine-5%E2%80%B2-monophosphate_dehydrogenase
https://pubmed.ncbi.nlm.nih.gov/17065099/
https://pubmed.ncbi.nlm.nih.gov/17065099/
https://pubmed.ncbi.nlm.nih.gov/17065099/
https://bio.libretexts.org/Bookshelves/Biochemistry/Book%3A_Biochemistry_Free_and_Easy_(Ahern_and_Rajagopal)/07%3A_Metabolism_II/7.11%3A_Purine_de_novo_Biosynthesis
https://www.surendranathcollege.ac.in/uploads/1753167056_SUBHARAJIT_BANERJEEPurineSynthesis2020-04-05PURINEBIOSYNTHESIS.pdf
https://en.wikipedia.org/wiki/Inosine-5%E2%80%B2-monophosphate_dehydrogenase
https://www.benchchem.com/product/b14127107#biochemical-properties-of-inosine-5-monophosphate-disodium-salt
https://www.benchchem.com/product/b14127107#biochemical-properties-of-inosine-5-monophosphate-disodium-salt
https://www.benchchem.com/product/b14127107#biochemical-properties-of-inosine-5-monophosphate-disodium-salt
https://www.benchchem.com/product/b14127107#biochemical-properties-of-inosine-5-monophosphate-disodium-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14127107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14127107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14127107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

